Cas no 14963-96-3 (4-Methoxyisobenzofuran-1,3-dione)
14963-96-3 structure
Product Name:4-Methoxyisobenzofuran-1,3-dione
CAS No:14963-96-3
MF:C9H6O4
MW:178.14154291153
MDL:MFCD00034721
CID:231792
PubChem ID:291193
Update Time:2025-04-19
4-Methoxyisobenzofuran-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione,4-methoxy-
- 4-methoxy-2-benzofuran-1,3-dione
- 4-Methoxyisobenzofuran-1,3-dione
- NSC 239373
- 4-Methoxy-1,3-isobenzofurandione
- 1,3-Isobenzofurandione,4-methoxy-(9CI)
- 3-methoxyphthalic anhydride
- 4-methoxy-1,3-dihydro-2-benzofuran-1,3-dione
- NSC156146
- 3-methoxy-phthalic anhydride
- 3-methoxy-phthalic acid anhydride
- KRKJKLCCCGDNCY-UHFFFAOYSA-N
- 4-methoxy-isobenzofuran-1,3-dione
- FCH919345
- NSC239373
- AM806879
- CS-B1182
- 14963-96-3
- EN300-299733
- NSC-239373
- DS-9979
- AKOS000278157
- NSC-156146
- F2147-1973
- MFCD00034721
- Y10782
- SCHEMBL382674
- DTXSID40303027
- DB-123500
-
- MDL： MFCD00034721
- Inchi： 1S/C9H6O4/c1-12-6-4-2-3-5-7(6)9(11)13-8(5)10/h2-4H,1H3
- InChI Key： KRKJKLCCCGDNCY-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=C(C=2C1=O)OC)=O
Computed Properties
- Exact Mass: 178.02658
- Monoisotopic Mass: 178.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 1.3
Experimental Properties
- Density: 1.407
- Boiling Point: 351.9°C at 760 mmHg
- Flash Point: 160.6°C
- Refractive Index: 1.584
- PSA: 52.6
4-Methoxyisobenzofuran-1,3-dione Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C(BD328568)
4-Methoxyisobenzofuran-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM249637-1g |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 95% | 1g |
$243 | 2021-06-17 | |
| Chemenu | CM249637-5g |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 95% | 5g |
$729 | 2021-06-17 | |
| Alichem | A019097174-1g |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 95% | 1g |
267.80 USD | 2021-06-17 | |
| Alichem | A019097174-5g |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 95% | 5g |
780.00 USD | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM477-50mg |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 97% | 50mg |
108.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM477-200mg |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 97% | 200mg |
249.0CNY | 2021-07-10 | |
| TRC | M255726-100mg |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M255726-500mg |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 500mg |
$ 250.00 | 2022-06-04 | ||
| TRC | M255726-1g |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 1g |
$ 365.00 | 2022-06-04 | ||
| Ambeed | A370481-100mg |
4-Methoxyisobenzofuran-1,3-dione |
14963-96-3 | 97% | 100mg |
$33.0 | 2025-02-21 |
4-Methoxyisobenzofuran-1,3-dione Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
14963-96-3 (4-Methoxyisobenzofuran-1,3-dione) Related Products
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